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Compound Name: 1,2-Epoxy-5-hexene

Cat. No.: B051907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Epoxy-5-hexene, a vital chiral building block in organic synthesis, holds significant

importance for the pharmaceutical and material science industries. Its unique bifunctional

nature, possessing both a reactive epoxide ring and a terminal alkene, allows for a diverse

range of chemical transformations. This document provides a comprehensive overview of the

molecular structure, physicochemical properties, and established synthetic protocols for 1,2-
Epoxy-5-hexene. Detailed experimental procedures and tabulated data are presented to

facilitate its application in research and development.

Molecular Structure and Identification
1,2-Epoxy-5-hexene, also known as 2-(but-3-en-1-yl)oxirane or 5,6-epoxyhex-1-ene, is a six-

carbon chain containing both an epoxide functional group at one end and a terminal double

bond.[1][2] The presence of these two reactive sites makes it a versatile intermediate in the

synthesis of more complex molecules, including pharmaceutical intermediates and specialty

polymers.[1][3]

Key Identifiers:

IUPAC Name: 2-(But-3-en-1-yl)oxirane[1]
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CAS Number: 10353-53-4[1][2][4][5][6][7][8]

Chemical Formula: C₆H₁₀O[2][4]

Molecular Weight: 98.14 g/mol [2][4]

SMILES: C=CCCC1CO1[4][5][6]

InChI: 1S/C6H10O/c1-2-3-4-6-5-7-6/h2,6H,1,3-5H2[5][6]

InChIKey: MUUOUUYKIVSIAR-UHFFFAOYSA-N[5][6]

Physicochemical Properties
1,2-Epoxy-5-hexene is a clear, colorless to slightly yellow liquid at room temperature.[1][2] It is

soluble in organic solvents but has limited solubility in water.[1] A summary of its key physical

and chemical properties is provided in the table below.

Property Value References

Appearance
Clear colorless to slightly

yellow liquid
[1][2]

Boiling Point 119-121 °C [2][5][6][7]

Density 0.87 g/mL at 25 °C [2][5][6][7]

Flash Point 16 °C (60.8 °F) - closed cup [5]

Refractive Index n20/D 1.425 [2][5][6][7]

Purity >96.0% (GC) [8]

Storage Temperature 2-8°C [4][5][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,2-Epoxy-5-
hexene. Key spectral data are summarized below.
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Spectroscopic Data Description

¹H NMR

The proton NMR spectrum provides

characteristic signals for the protons of the

epoxide ring and the vinyl group.

¹³C NMR
The carbon NMR spectrum shows distinct peaks

for the six carbon atoms in the molecule.

Mass Spectrometry

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound. A representative mass spectrum

shows significant peaks at m/z values of 98

(molecular ion), 54, 41, and 31.[9]

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic

absorption bands for the C-O-C stretching of the

epoxide and the C=C stretching of the alkene.

Experimental Protocols: Synthesis of 1,2-Epoxy-5-
hexene
Two primary synthetic routes for the preparation of 1,2-Epoxy-5-hexene have been well-

documented, particularly for the synthesis of its chiral enantiomers.[3]

Route 1: Epoxidation of 1,5-Hexadiene followed by
Chiral Resolution
This method involves the initial epoxidation of commercially available 1,5-hexadiene to form the

racemic mixture of 1,2-Epoxy-5-hexene, followed by a hydrolytic kinetic resolution to isolate

the desired enantiomer.[3]

Step 1: Synthesis of racemic 1,2-Epoxy-5-hexene

Reagents: 1,5-hexadiene, meta-chloroperoxybenzoic acid (mCPBA), dichloromethane

(DCM).[3]
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Procedure: A solution of 1,5-hexadiene in DCM is cooled to 0 °C. mCPBA is then added

portionwise to the solution over a period of 50 minutes. The reaction mixture is stirred at 0 °C

for 3 hours. The reaction is subsequently quenched with an aqueous solution of 2 N NaOH.

[10] The organic layer is separated, washed, dried, and concentrated. The crude product is

purified by vacuum distillation.[3]

Step 2: Hydrolytic Kinetic Resolution

Reagents: Racemic 1,2-Epoxy-5-hexene, (salen)Co(II) catalyst, acetic acid, water,

tetrahydrofuran (THF).[3]

Procedure: The racemic epoxide is subjected to hydrolytic kinetic resolution using

Jacobsen's cobalt salen catalyst. This process selectively hydrolyzes one enantiomer,

allowing for the isolation of the other enantiomer in high enantiomeric excess.[3]

Route 2: From (R)-Epichlorohydrin
This approach utilizes a readily available chiral starting material, (R)-epichlorohydrin, to

produce (R)-(+)-1,2-epoxy-5-hexene.[3]

Reagents: (R)-epichlorohydrin, allylmagnesium chloride (allylMgCl), sodium hydroxide

(NaOH).[3]

Procedure: The synthesis involves an initial epoxide ring-opening reaction of (R)-

epichlorohydrin with allylMgCl. This is followed by a ring-closure reaction mediated by NaOH

to form the desired (R)-(+)-1,2-epoxy-5-hexene. This two-step process has been shown to

provide the product in good yield and high purity.[3]

Applications in Synthesis
1,2-Epoxy-5-hexene serves as a valuable building block in a variety of synthetic applications:

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of several biologically

active compounds and pharmaceutical substances.[1][3] For instance, it is utilized in the

synthesis of a fragment of the anticancer drug Halaven.[3]
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Polymer Chemistry: It is used as a monomer in the production of polymers such as epoxy

resins, which have applications in adhesives, coatings, and composites.[1]

Organic Synthesis: Its dual functionality allows for a wide range of chemical modifications,

making it a versatile tool for introducing both epoxide and alkene moieties into complex

molecules.[1]

Visualized Synthetic Workflow
The following diagram illustrates the general synthetic workflow for producing racemic 1,2-
Epoxy-5-hexene via the epoxidation of 1,5-hexadiene.

1,5-Hexadiene

Epoxidation ReactionmCPBA

DCM, 0 °C

Quench with 2N NaOH Workup
(Separation, Washing, Drying) Vacuum Distillation Racemic

1,2-Epoxy-5-hexene

Click to download full resolution via product page

Caption: Synthesis of Racemic 1,2-Epoxy-5-hexene.

Safety Information
1,2-Epoxy-5-hexene is a highly flammable liquid and vapor. It is toxic if swallowed, and may

cause genetic defects and cancer.[5] Appropriate personal protective equipment, including

gloves and eye/face protection, should be worn when handling this chemical.[1] It should be

stored in a well-ventilated area, away from heat and ignition sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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